2-(6-Cyclopropyl-2-methoxypyridin-3-yl)ethanamine

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2-(6-cyclopropyl-2-methoxypyridin-3-yl)ethanamine
• InChI: InChI=1S/C11H16N2O/c1-14-11-9(6-7-12)4-5-10(13-11)8-2-3-8/h4-5,8H,2-3,6-7,12H2,1H3
• InChI Key: AMSPFPHTEOIOBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)C2CC2)CCN

Description

2-(6-Cyclopropyl-2-methoxypyridin-3-yl)ethanamine is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of lithium borohydride (1226 μL, 2.45 mmol) in THF was added chlorotrimethylsilane (622 μl, 4.90 mmol) dropwise. After stirring for 15 minutes, argon was bubbled through the reaction mixture for 2 minutes to eliminate any trimethylsilane in the reaction mixture. (E)-6-cyclopropyl-2-methoxy-3-(2-nitrovinyl)pyridine (135 mg, 0.613 mmol) was added (in 1 mL of THF). The reaction was heated to reflux for 2 hours, cooled to 0° C. and carefully quenched with methanol (1 mL). The reaction mixture was concentrated, diluted with dichloromethane and 20% aqueous KOH. The layers were separated and the organic layer was dried over sodium sulfate, filtered and concentrated to yield 2-(6-cyclopropyl-2-methoxypyridin-3-yl)ethanamine (118 mg, 0.614 mmol, 100% yield).